Cas no 446847-82-1 (Ethyl 4-(Chlorosulfonyl)methylbenzoate)

• Product Name: Ethyl 4-(Chlorosulfonyl)methylbenzoate
• CAS No: 446847-82-1
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• MDL: MFCD07778382
• CID: 929624
• PubChem ID: 10730227
• Update Time: 2025-05-20

Ethyl 4-(Chlorosulfonyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 4-[(chlorosulfonyl)methyl]-, ethyl ester
• ethyl 4-[(chlorosulfonyl)methyl]benzoate
• Benzoic acid,4-[(chlorosulfonyl)methyl]-,ethyl ester
• Ethyl4-((chlorosulfonyl)methyl)benzoate
• Ethyl 4-(chlorosulfonylmethyl)benzoate
• D78620
• 446847-82-1
• EN300-99098
• Ethyl 4-((chlorosulfonyl)methyl)benzoate
• CS-0218049
• Ethyl 4-(Chlorosulfonyl)methylbenzoate

• MDL： MFCD07778382
• Inchi： 1S/C10H11ClO4S/c1-2-15-10(12)9-5-3-8(4-6-9)7-16(11,13)14/h3-6H,2,7H2,1H3
• InChI Key： QIYYMJAPJWLWKV-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 262.00700
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.82000
• LogP: 3.01270

Additional information on Ethyl 4-(Chlorosulfonyl)methylbenzoate

Ethyl 4-(Chlorosulfonyl)methylbenzoate (CAS No. 446847-82-1): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-(Chlorosulfonyl)methylbenzoate, identified by its CAS number 446847-82-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its ester and sulfonyl functional groups, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential utility in drug development. The molecular structure of Ethyl 4-(Chlorosulfonyl)methylbenzoate consists of a benzoate backbone substituted with a chlorosulfonyl group and an ethyl ester moiety, which endows it with unique reactivity and chemical properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of sulfonyl-containing compounds in the design of novel therapeutic agents. The presence of the chlorosulfonyl group in Ethyl 4-(Chlorosulfonyl)methylbenzoate makes it a valuable intermediate in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and antiviral properties, making them attractive candidates for further development into therapeutic drugs.

The synthesis of Ethyl 4-(Chlorosulfonyl)methylbenzoate typically involves the reaction of 4-methylbenzoic acid with chlorosulfonic acid, followed by esterification with ethanol. This synthetic route underscores the compound's accessibility and its potential for large-scale production. The reaction conditions are carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

In recent years, researchers have been exploring the use of Ethyl 4-(Chlorosulfonyl)methylbenzoate as a building block in the construction of more complex molecules. For instance, its incorporation into heterocyclic frameworks has led to the discovery of novel compounds with enhanced biological activity. These studies have demonstrated that the chlorosulfonyl group can serve as a versatile handle for further functionalization, enabling the creation of diverse chemical libraries for drug discovery.

The pharmacological potential of derivatives of Ethyl 4-(Chlorosulfonyl)methylbenzoate has been extensively studied. One notable area of research is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of Ethyl 4-(Chlorosulfonyl)methylbenzoate, researchers have been able to develop potent inhibitors that target specific kinases, offering promising therapeutic strategies.

Another emerging field where Ethyl 4-(Chlorosulfonyl)methylbenzoate has shown promise is in the realm of neurodegenerative diseases. Studies have indicated that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter systems. The ability to interact with biological targets such as receptors and ion channels makes it a valuable candidate for further investigation in this area.

The chemical properties of Ethyl 4-(Chlorosulfonyl)methylbenzoate also make it useful in material science applications. Its ability to undergo various transformations under controlled conditions allows for its use in polymer synthesis and as a crosslinking agent. These applications highlight the compound's versatility beyond pharmaceuticals and underscore its importance in industrial chemistry.

In conclusion, Ethyl 4-(Chlorosulfonyl)methylbenzoate (CAS No. 446847-82-1) is a multifaceted compound with significant potential in both academic research and industrial applications. Its role as an intermediate in drug synthesis, its utility in developing novel therapeutic agents, and its applications in material science underscore its importance in modern chemical research. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.